Cas no 851945-57-8 (N-(2,5-difluorophenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2,5-difluorophenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851945-57-8
• MF: C₁₄H₉F₂N₃O₂S
• MW: 321.301968336105
• CID: 5929029
• PubChem ID: 4626469
• Update Time: 2025-07-01

N-(2,5-difluorophenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• N-(2,5-difluorophenyl)-3-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(2,5-difluorophenyl)-3-methyl-5-oxo-
• AKOS024589934
• F0636-0322
• N-(2,5-difluorophenyl)-3-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 851945-57-8
• CCG-29028
• N-(2,5-difluorophenyl)-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• Inchi： 1S/C14H9F2N3O2S/c1-7-6-22-14-17-5-9(13(21)19(7)14)12(20)18-11-4-8(15)2-3-10(11)16/h2-6H,1H3,(H,18,20)
• InChI Key： GBJMGZBLTVJMDV-UHFFFAOYSA-N
• SMILES： C12SC=C(C)N1C(=O)C(C(NC1=CC(F)=CC=C1F)=O)=CN=2

Computed Properties

• Exact Mass: 321.03835404g/mol
• Monoisotopic Mass: 321.03835404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 9.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-difluorophenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

N-(2,5-Difluorophenyl)-3-Methyl-5-Oxo-5H-1,3Thiazolo[3,2-A]Pyrimidine-6-Carboxamide: A Comprehensive Overview

The compound with CAS No 851945-57-8, known as N-(2,5-difluorophenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development.

N-(2,5-Difluorophenyl) is a key substituent in this molecule, contributing to its electronic properties and bioavailability. The thiazolo[3,2-a]pyrimidine core is a heterocyclic structure that has been extensively studied for its role in various biological activities. Recent studies have highlighted the importance of such scaffolds in modulating enzyme activities and receptor interactions.

The carboxamide group at position 6 plays a crucial role in enhancing the compound's solubility and stability. This functional group also facilitates interactions with biological targets, making it a valuable component in drug design. The methyl group at position 3 further modulates the molecule's physicochemical properties, influencing its pharmacokinetic profile.

Recent research has focused on the bioactivity of this compound, particularly its potential as an inhibitor of specific kinases and other enzymes. Preclinical studies have demonstrated promising results in cell culture models, suggesting its potential utility in treating various diseases, including cancer and inflammatory disorders.

The synthesis of N-(2,5-difluorophenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide involves a multi-step process that incorporates advanced organic chemistry techniques. Key steps include the formation of the thiazolo[3,2-a]pyrimidine ring system and subsequent functionalization to introduce the difluorophenyl and carboxamide groups.

In terms of therapeutic applications, this compound has shown potential in targeting specific pathways involved in cellular proliferation and apoptosis. Its ability to modulate these processes makes it a candidate for further investigation in preclinical models of disease.

As research continues to unfold, the understanding of N-(2,5-difluorophenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide's mechanisms of action and efficacy will undoubtedly expand. This compound represents a promising lead for the development of novel therapeutic agents with enhanced specificity and potency.